N-[[4-cyclohexyl-5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide

• IUPAC Name: N-[[4-cyclohexyl-5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C25H35N7O2S2/c1-15-28-30-23(36-15)27-21(33)14-35-24-31-29-20(32(24)19-5-3-2-4-6-19)13-26-22(34)25-10-16-7-17(11-25)9-18(8-16)12-25/h16-19H,2-14H2,1H3,(H,26,34)(H,27,30,33)
• InChI Key: MAPHLUHADYUPMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NN=C(N2C3CCCCC3)CNC(=O)C45CC6CC(C4)CC(C6)C5
• Molecular Formula: C25H35N7O2S2
• Molecular Weight: 529.7 g/mol

Description

N-[[4-cyclohexyl-5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide is a useful research compound. Its molecular formula is C25H35N7O2S2 and its molecular weight is 529.72. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quantitative Analysis and Molecular Interactions

A study by El-Emam et al. (2020) explores the quantitative nature of noncovalent interactions in adamantane-1,3,4-thiadiazole hybrids through crystallographic and Quantum Theory of Atoms-in-Molecules (QTAIM) analysis. This research highlights the significance of noncovalent interactions, such as N–H⋯N hydrogen bonding, in stabilizing the crystal structures of these compounds, which could be crucial in designing materials with specific molecular orientations and properties (El-Emam et al., 2020).

Antiviral Activity

The antiviral activity of adamantyl-substituted carboxamide derivatives against influenza viruses is documented by Göktaş et al. (2012). Their research uses a microwave-assisted synthesis approach to create novel compounds, showing significant structure-activity relationships. One compound, in particular, demonstrated potent inhibitory effects against the influenza A/H3N2 virus, suggesting the potential for developing new antiviral agents using adamantyl moieties as core structures (Göktaş et al., 2012).

Antiproliferative and Antimicrobial Activities

Khan et al. (2010) synthesized a series of triazolo[3,4-b][1,3,4]thiadiazoles with an adamantyl moiety, evaluating their antiproliferative activity against various human cell lines. The structural elucidation and antiproliferative screening suggest these compounds' potential in developing anticancer therapies (Khan et al., 2010). Additionally, Kadi et al. (2007) investigated the antimicrobial and anti-inflammatory activities of novel oxadiazoles and thiadiazoles incorporating an adamantyl group. Some derivatives showed promising activities against Gram-positive bacteria and Candida albicans, along with notable anti-inflammatory effects (Kadi et al., 2007).